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Compound of Interest

Compound Name: Ritonavir-d8

Cat. No.: B12373750 Get Quote

Technical Guide: Ritonavir-d8 Reference
Standard
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the analytical characterization and

handling of the Ritonavir-d8 reference standard. Ritonavir-d8 is the deuterated form of

Ritonavir, an antiretroviral protease inhibitor used in the treatment of HIV/AIDS.[1] Stable

isotope-labeled compounds like Ritonavir-d8 are crucial for quantitative analysis in drug

development, particularly in pharmacokinetic studies.[1]

Physicochemical Properties and Identification
Ritonavir-d8 shares its core chemical structure with Ritonavir, with deuterium atoms replacing

hydrogen atoms at specific positions. This isotopic labeling makes it an ideal internal standard

for mass spectrometry-based quantification.
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Property Value Source

Chemical Name

1,3-thiazol-5-ylmethyl N-

[(2S,3S,5S)-3-hydroxy-5-

[[(2S)-3-methyl-2-[[methyl-[(2-

propan-2-yl-1,3-thiazol-4-

yl)methyl]carbamoyl]amino]but

anoyl]amino]-1,6-

diphenylhexan-2-yl]carbamate-

d8

[2]

Molecular Formula C₃₇H₄₀D₈N₆O₅S₂ [3]

Molecular Weight
~729.0 g/mol (Varies based on

deuteration pattern)
[3]

Parent Drug CAS Number 155213-67-5 [2][3][4]

Appearance White to tan powder [4]

Solubility

Practically insoluble in water;

freely soluble in methanol and

ethanol; slightly soluble in

acetonitrile.[4][5]

[4][5]

Analytical Characterization
A battery of analytical techniques is employed to confirm the identity, purity, and potency of the

Ritonavir-d8 reference standard.

High-Performance Liquid Chromatography (HPLC)
HPLC is a fundamental technique for assessing the purity of Ritonavir-d8 and separating it

from potential impurities.[6]

Table 2: Representative HPLC Method Parameters
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Parameter Condition Source

Column

C18 stationary phase (e.g.,

Xbridge C18, 250 mm x 4.6

mm, 3.5 µm)

[5][6]

Mobile Phase

A mixture of acetonitrile and a

buffer such as potassium

dihydrogen phosphate (pH

3.5).[5] A common mobile

phase is a 60:40 (v/v) mixture

of dihydrogen phosphate and

acetonitrile.[7]

[5][7]

Flow Rate 1.0 - 1.1 mL/min [5][7]

Detection
UV at 215 nm, 240 nm, or 250

nm
[8][9][10]

Column Temperature
Ambient or controlled at 30°C

or 55°C
[10][11]

Experimental Protocol: HPLC Purity Assessment

Standard and Sample Preparation:

Prepare a standard stock solution of Ritonavir-d8 in a suitable diluent (e.g., a mixture of

water and methanol).[10]

For analysis of a formulated product, a powdered sample is dissolved in the mobile phase,

sonicated to ensure complete dissolution, and filtered through a 0.45 µm filter.[5]

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase.

Inject the prepared standard and sample solutions.

Monitor the chromatogram at the specified wavelength.
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Data Analysis:

The purity of the Ritonavir-d8 is determined by comparing the peak area of the main

component to the total peak area of all components in the chromatogram.

Preparation Analysis Data Processing

Prepare Mobile Phase Prepare Standard/Sample Solution Filter Solution (0.45 µm) Equilibrate HPLC System Inject Sample Acquire Chromatogram Integrate Peaks Calculate Purity

Click to download full resolution via product page

Figure 1. A generalized workflow for HPLC purity assessment.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the gold standard for the quantification of drugs and their metabolites in biological

matrices, leveraging the high selectivity and sensitivity of tandem mass spectrometry.[6]

Ritonavir-d8 serves as an excellent internal standard in these assays.

Table 3: Representative LC-MS/MS Method Parameters
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Parameter Condition Source

Chromatography
Reversed-phase HPLC with a

C18 column.[6][11]
[6][11]

Mobile Phase

Gradient elution with a mixture

of an aqueous buffer (e.g.,

ammonium acetate) and an

organic solvent (e.g., methanol

or acetonitrile).[6][12]

[6][12]

Ionization
Positive ion electrospray

ionization (ESI+).[13]
[13]

Detection
Multiple Reaction Monitoring

(MRM)
[13]

MRM Transitions

Precursor ion (m/z) → Product

ion (m/z). For Ritonavir: 721.18

→ 268.02.[13] The transition

for Ritonavir-d8 will have a

higher m/z for the precursor

ion.

[13]

Experimental Protocol: LC-MS/MS Quantification

Sample Preparation:

For biological samples (e.g., plasma), perform protein precipitation followed by liquid-liquid

extraction.[14]

Spike samples, calibration standards, and quality controls with a known concentration of

the Ritonavir-d8 internal standard.

LC-MS/MS Analysis:

Inject the extracted samples onto the LC-MS/MS system.
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Monitor the specific MRM transitions for both the analyte (Ritonavir) and the internal

standard (Ritonavir-d8).

Data Analysis:

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration.

Determine the concentration of the analyte in the unknown samples from the calibration

curve.

Sample Preparation LC-MS/MS Analysis Quantification

Spike Sample with
Ritonavir-d8 IS Protein Precipitation Liquid-Liquid Extraction Inject Extract Chromatographic Separation Mass Spectrometric Detection

(MRM Mode) Generate Calibration Curve Determine Analyte Concentration

Click to download full resolution via product page

Figure 2. A generalized workflow for LC-MS/MS quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the

isotopic labeling pattern in Ritonavir-d8. Both ¹H and ¹³C NMR are utilized to verify the

molecular structure.[15][16]

Experimental Protocol: NMR Structural Confirmation

Sample Preparation: Dissolve an accurately weighed amount of the Ritonavir-d8 reference

standard in a suitable deuterated solvent (e.g., DMSO-d₆).

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

Additional experiments such as COSY, HSQC, and HMBC may be performed for complete

structural assignment.
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Data Analysis:

Compare the obtained spectra with the known spectra of Ritonavir.

The absence or significant reduction of signals in the ¹H NMR spectrum at specific

chemical shifts confirms the positions of deuterium incorporation.

The ¹³C NMR spectrum should be consistent with the structure of Ritonavir, with potential

minor shifts due to isotopic effects.

Stability and Storage
Proper storage and handling are critical to maintain the integrity of the Ritonavir-d8 reference

standard.

Table 4: Storage and Stability Recommendations

Condition Recommendation Source

Long-term Storage
Keep refrigerated (2-8 °C) or at

-20°C.[2][17]
[2][17]

Shipping
May be shipped at ambient

temperature.[1][4]
[1][4]

Handling

Keep container tightly closed

in a dry and well-ventilated

place.[18] Protect from light.[4]

[4][18]

Incompatibilities Strong oxidizing agents.[18] [18]

Solution Stability

Stock solutions, once

prepared, should be stored in

aliquots in tightly sealed vials

at -20°C or -80°C and are

typically stable for at least one

month.[17] Avoid repeated

freeze-thaw cycles.[17]

[17]
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Safety Information
It is important to handle the Ritonavir-d8 reference standard in accordance with good

laboratory practices. A comprehensive Safety Data Sheet (SDS) should be consulted prior to

use.[18][19][20]

This technical guide is intended to provide a comprehensive overview of the analytical

characterization and handling of the Ritonavir-d8 reference standard based on publicly

available information. For lot-specific information, always refer to the Certificate of Analysis

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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